Cas no 85018-82-2 (Nicotinic acid, 2,11-dibutyl-2,11-dimethyldodecamethylene ester)

• Product name: Nicotinic acid, 2,11-dibutyl-2,11-dimethyldodecamethylene ester
• CAS No: 85018-82-2
• MF: C₃₄H₅₂N₂O₄
• MW: 552.787690162659
• CID: 989944

Nicotinic acid, 2,11-dibutyl-2,11-dimethyldodecamethylene ester Chemical and Physical Properties

Names and Identifiers

• Nicotinic acid, 2,11-dibutyl-2,11-dimethyldodecamethylene ester

• Inchi： 1S/C34H52N2O4/c1-5-7-19-33(3,27-39-31(37)29-17-15-23-35-25-29)21-13-11-9-10-12-14-22-34(4,20-8-6-2)28-40-32(38)30-18-16-24-36-26-30/h15-18,23-26H,5-14,19-22,27-28H2,1-4H3
• InChI Key： KFLGWXWLBWGDKC-UHFFFAOYSA-N
• SMILES： O(C(C1C=NC=CC=1)=O)CC(C)(CCCC)CCCCCCCCC(C)(COC(C1C=NC=CC=1)=O)CCCC

Computed Properties

• Exact Mass: 552.393
• Monoisotopic Mass: 552.393
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 23
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4

Experimental Properties

• Density: 1.018
• Boiling Point: 618.2°C at 760 mmHg
• Flash Point: 327.7°C
• Refractive Index: 1.511